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Compound of Interest

Compound Name: Nornidulin

Cat. No.: B021738

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nornidulin is a naturally occurring depsidone, a class of polyketide secondary metabolites,
originally isolated from the fungus Aspergillus nidulans. This document provides a detailed
overview of the chemical structure, physicochemical properties, and diverse biological activities
of nornidulin. It is intended to serve as a comprehensive technical resource for researchers,
scientists, and professionals in the field of drug development who are interested in the potential
therapeutic applications of this compound. The information presented herein is compiled from
various scientific studies and includes quantitative data, experimental methodologies, and
visual representations of its mechanism of action and isolation workflow.

Chemical Structure and Identification

Nornidulin is a tricyclic compound characterized by a central dibenzol[b,e][1][2]dioxepin-11-one
core structure. It is substituted with three chlorine atoms, two hydroxyl groups, two methyl
groups, and a 1-methyl-1-propen-1-yl group.

Systematic IUPAC Name: 2,4,7-trichloro-3,8-dihydroxy-1,9-dimethyl-6-(1-methyl-1-propen-1-
yl)-11H-dibenzo[b,e][1][2]dioxepin-11-one[1]
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Alternative IUPAC Name: 1-[(Z)-but-2-en-2-yl]-2,8,10-trichloro-3,9-dihydroxy-4,7-
dimethylbenzo[b][1][2]benzodioxepin-6-one[3]

Synonyms: Ustin[3]

Chemical Identifiers

Identifier Value

CAS Number 33403-37-1[1][3]

Molecular Formula C19H15CI305[1][2][4]

Molecular Weight 429.7 g/mol [1][2]
CC1=C(O)C(Cl)=C(/C(C)=C\C)C2=C10C(C3=C

SMILES
(C(CH=C(0O)C(CI)=C3C)02)=0[1][4]
InChI=1S/C19H15CI305/c1-5-6(2)9-

inChi 12(21)14(23)8(4)16-18(9)26-17-10(19(25)27-

n
16)7(3)11(20)15(24)13(17)22/h5,23-24H,1-
4H3/b6-5-[1][3]

InChlKey XEQDVQKKHOQZEP-WAYWQWQTSA-N[1]

Physicochemical Properties

The physicochemical properties of nornidulin are crucial for its handling, formulation, and
potential as a drug candidate.
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Property Value Source
Melting Point 185-187°C [5]
Solubility Soluble in DMSO [1]14]
Calculated logP (ClogP) 6.5 [1]
Hydrogen Bond Donors 2 [1]
Hydrogen Bond Acceptors 5 [1]
Rotatable Bonds 1 [1]
Polar Surface Area (PSA) 76 A2 [1112]

Biological Activities and Quantitative Data

Nornidulin exhibits a broad spectrum of biological activities, including antibacterial, antifungal,
antimalarial, and ion channel modulatory effects.

Summary of Biological Activities
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Target/Organis

Activity Metric Value Reference
m
Methicillin-
) ) resistant
Antibacterial MIC 2 pg/mL [1][4]
Staphylococcus

aureus (MRSA)

] ) Mycobacterium ]
Antibacterial _ - Active [1][4]
tuberculosis

Mycobacterium

Antibacterial - Active [1][4]
ranoe
) Trichophyton )
Antifungal - Active [1][4]
tonsurans

_ Microsporum _
Antifungal o - Active [1][4]
audouini

) ) Plasmodium
Antimalarial . ICso 44.6 uM [4]
falciparum 3D7

Plasmodium

falciparum

Malate:Quinone ICso0 51 uM [4]
Oxidoreductase

(PfMQO)

Enzyme
Inhibition

MOLT-3 (human
. acute
Cytotoxicity ) ICso0 35.7 uM [1][4]
lymphoblastic

leukemia)

HuCCA-1
o (human
Cytotoxicity ) ] ICso0 >116.4 pM [1][4]
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ma)
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A549 (human
Cytotoxicity ( ) ICso >116.4 pyM [1][4]
lung carcinoma)

Forskolin-
CFTR Inhibition stimulated CI~ ICso0 1.49+0.14 uyM [1]
efflux in T84 cells

UTP-activated

TMEM16A TMEM16A
o _ ICso0 ~0.8 uM [6]
Inhibition current in Calu-3
cells

Mechanism of Action: Inhibition of CFTR Chloride
Channel

A significant area of research on nornidulin has focused on its ability to inhibit the Cystic
Fibrosis Transmembrane Conductance Regulator (CFTR) chloride channel, which is implicated

in secretory diarrhea.

Nornidulin directly inhibits the CFTR chloride channel.[1] Studies have shown that it reduces
the forskolin-induced elevation of intracellular cAMP levels, suggesting a dual mechanism of
action.[1] The inhibition is independent of the protein kinase A (PKA), phosphodiesterases
(PDE), protein phosphatases (PP), and AMP-activated protein kinase (AMPK) pathways.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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